Cas no 1858252-31-9 (Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)-)

B-(3-Ethyl-1H-pyrazol-4-yl)boronic acid is a boronic acid derivative featuring a pyrazole heterocycle with an ethyl substituent at the 3-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures with high efficiency. Its stability and reactivity make it particularly useful in pharmaceutical and agrochemical research, where precise functionalization is critical. The boronic acid moiety facilitates selective bond formation under mild conditions, while the pyrazole core contributes to enhanced solubility and compatibility with diverse reaction systems. This reagent is typically handled under inert conditions to preserve its integrity.
Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)- structure
1858252-31-9 structure
Product Name:Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)-
CAS No:1858252-31-9
MF:C5H9BN2O2
MW:139.948160886765
CID:6466752
Update Time:2025-10-08

Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)-
    • Inchi: 1S/C5H9BN2O2/c1-2-5-4(6(9)10)3-7-8-5/h3,9-10H,2H2,1H3,(H,7,8)
    • InChI Key: PCBUTVCSTRPJAN-UHFFFAOYSA-N
    • SMILES: B(C1=CNN=C1CC)(O)O

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 408.2±47.0 °C(Predicted)
  • pka: 7.75±0.58(Predicted)

Boronic acid, B-(3-ethyl-1H-pyrazol-4-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7464367-0.05g
(3-ethyl-1H-pyrazol-4-yl)boronic acid
1858252-31-9
0.05g
$732.0 2023-05-23
Enamine
EN300-7464367-0.1g
(3-ethyl-1H-pyrazol-4-yl)boronic acid
1858252-31-9
0.1g
$767.0 2023-05-23
Enamine
EN300-7464367-0.25g
(3-ethyl-1H-pyrazol-4-yl)boronic acid
1858252-31-9
0.25g
$801.0 2023-05-23
Enamine
EN300-7464367-0.5g
(3-ethyl-1H-pyrazol-4-yl)boronic acid
1858252-31-9
0.5g
$836.0 2023-05-23
Enamine
EN300-7464367-1.0g
(3-ethyl-1H-pyrazol-4-yl)boronic acid
1858252-31-9
1g
$871.0 2023-05-23
Enamine
EN300-7464367-2.5g
(3-ethyl-1H-pyrazol-4-yl)boronic acid
1858252-31-9
2.5g
$1707.0 2023-05-23
Enamine
EN300-7464367-5.0g
(3-ethyl-1H-pyrazol-4-yl)boronic acid
1858252-31-9
5g
$2525.0 2023-05-23
Enamine
EN300-7464367-10.0g
(3-ethyl-1H-pyrazol-4-yl)boronic acid
1858252-31-9
10g
$3746.0 2023-05-23
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd